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Introduction

Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), the
fourth and rate-limiting enzyme in the de novo pyrimidine synthesis pathway.[1][2] This pathway
is crucial for the production of nucleotides required for DNA and RNA synthesis. Activated T-
cells exhibit a high metabolic demand to support rapid clonal expansion and effector functions.
[1] By targeting this metabolic vulnerability, Brequinar effectively depletes the intracellular
pyrimidine pool, leading to cell cycle arrest and a potent, dose-dependent inhibition of T-cell
proliferation.[2][3][4] This makes Brequinar and its deuterated form, Brequinar-d3, valuable
tools for studying T-cell activation, immunomodulation, and for the development of therapeutics
for autoimmune diseases and cancer.

Mechanism of Action

Upon activation, T-cells significantly ramp up metabolic processes, including the de novo
synthesis of pyrimidines (uridine and cytidine), which are essential building blocks for nucleic
acids.[1] Brequinar exerts its immunosuppressive effects by directly inhibiting DHODH.[2] This
blockade halts the conversion of dihydroorotate to orotate, a critical step in pyrimidine
synthesis. The resulting pyrimidine starvation prevents T-cells from progressing through the S
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phase of the cell cycle, thereby halting their proliferation.[2][5] The cytostatic effect of Brequinar
can be reversed by supplementing the culture medium with exogenous uridine, confirming its
specific on-target activity.[4]
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Caption: Mechanism of Brequinar action on the de novo pyrimidine synthesis pathway.

Quantitative Data

The inhibitory effect of Brequinar on T-cell proliferation and its potency against the DHODH
enzyme have been quantified across various studies. The following table summarizes key data
points.
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CelllEnzym

Inhibitor Assay Type Parameter Value Reference
e Type
) Human Enzyme
Brequinar ICso0 5.2nM [6]
DHODH Assay
] Activated ) )
Brequinar Proliferation % of Control 63% at 50 nM  [4]
CD3+ T-Cells
] Activated ] ) 16% at 100
Brequinar Proliferation % of Control [4]
CD3+ T-Cells nM
Cell Viability
) T-ALL Cell ) Nanomolar
Brequinar ) (CellTiter- ICs0 [31[7]
Lines range
Glo)
PHA-
) ) o Effective Inhibition
Brequinar Stimulated Activation [2]
Conc. starts at 1 uM
PBMC

Experimental Protocols

Protocol: In Vitro T-Cell Proliferation Assay using CFSE
Dilution

This protocol details a robust method for measuring T-cell proliferation by tracking the dilution
of Carboxyfluorescein succinimidyl ester (CFSE) dye using flow cytometry. As cells divide, the
CFSE fluorescence intensity is halved in daughter cells, allowing for the visualization of
successive generations.

Materials
e Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

e RPMI-1640 complete medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, 2
mM L-glutamine)

o Phosphate-Buffered Saline (PBS)
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CFSE dye (e.g., from Thermo Fisher Scientific or BioLegend)

T-cell activation stimuli: Plate-bound anti-CD3 antibody (clone OKT3 or UCHT1) and soluble
anti-CD28 antibody (clone CD28.2).[8][9]

Brequinar-d3 stock solution (in DMSO)

Viability dye for flow cytometry (e.g., 7-AAD, Propidium lodide, or a fixable viability dye)

96-well flat-bottom culture plates
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Caption: Experimental workflow for a CFSE-based T-cell proliferation assay.
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Methodology

o Plate Coating (for T-cell activation):

[¢]

Dilute anti-CD3 antibody to 5-10 pg/mL in sterile PBS.[8]

[¢]

Add 100 pL of the antibody solution to the wells of a 96-well plate.

[e]

Incubate the plate for 2-4 hours at 37°C or overnight at 4°C.

o

Before use, wash the wells twice with 200 pL of sterile PBS to remove unbound antibody.

[8]
e Cell Labeling with CFSE:
o lIsolate T-cells or use PBMCs from healthy donors.
o Resuspend cells at a concentration of 1-10 x 10° cells/mL in pre-warmed PBS.[1]
o Add CFSE to a final concentration of 1-5 pM and mix immediately.[1]
o Incubate for 10-15 minutes at 37°C, protected from light.[1]
o Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI medium.[1]
o Wash the cells twice with complete medium to remove excess CFSE.

o Resuspend the final cell pellet in complete RPMI medium at a concentration of 1-2 x 10°
cells/mL.[8]

e Cell Culture and Treatment:

o Add 100 pL of the CFSE-labeled cell suspension to each well of the pre-coated 96-well
plate.

o Prepare serial dilutions of Brequinar-d3 in complete medium. Add the desired volume to
the wells to achieve final concentrations (a suggested range is 1 nM to 10 uM). Include a
vehicle-only control (DMSO).
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o Add soluble anti-CD28 antibody to a final concentration of 2 pg/mL to all activation wells.

[8]
o Include appropriate controls:
» Unstimulated cells (CFSE-labeled, no antibodies)
» Stimulated cells (CFSE-labeled, with antibodies, vehicle control)

o Culture the plate for 3-5 days in a humidified incubator at 37°C with 5% CO2.[1]

e Flow Cytometry Analysis:
o Harvest cells from the plate into FACS tubes.
o Wash the cells with PBS.

o Stain with a viability dye according to the manufacturer's protocol to exclude dead cells
from the analysis.[1]

o Acquire data on a flow cytometer. CFSE fluorescence is typically detected in the FITC or
equivalent channel.

o Analyze the data by gating on the live, single-cell population. Proliferation is visualized as
distinct peaks in a histogram, where each peak to the left of the non-proliferated parent
peak represents one cell division. Quantify the percentage of divided cells or the
proliferation index for each condition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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